Cas no 139653-69-3 (9H-Purine, 8-methoxy-2,9-dimethyl-6-(1-piperazinyl)-)

• Product name: 9H-Purine, 8-methoxy-2,9-dimethyl-6-(1-piperazinyl)-
• CAS No: 139653-69-3
• MF: C₁₂H₁₈N₆O
• MW: 262.310921192169
• CID: 1289532

9H-Purine, 8-methoxy-2,9-dimethyl-6-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 8-methoxy-2,9-dimethyl-6-(1-piperazinyl)-

• Inchi： 1S/C12H18N6O/c1-8-14-10-9(16-12(19-3)17(10)2)11(15-8)18-6-4-13-5-7-18/h13H,4-7H2,1-3H3
• InChI Key： ACKFIBUKVHQCHU-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C)=NC=2N2CCNCC2)N(C)C=1OC

Computed Properties

• Exact Mass: 262.15444

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 389.7±52.0 °C(Predicted)
• PSA: 68.1
• pka: 8.59±0.10(Predicted)